Unii-3euz070lln
Overview
Description
AMD-3329 hydrobromide is a biochemical in the class of potent and selective anti-HIV-1 and HIV-2 agents that inhibit virus replication by binding to the chemokine receptor CXCR4, the co-receptor for entry of X4 viruses.
Scientific Research Applications
Nanotechnology and Material Science
Recent advances in nanotechnology and material science emphasize the significance of novel materials in various industries, including electronics. Innovations in semiconducting materials have driven the evolution from vacuum tubes to chips, showcasing the impact of material science on technological development (Cushing, Kolesnichenko, & O'Connor, 2004).
Translating Research into Innovations
The transformation of basic scientific research into practical innovations is a longstanding process in human history. The National Collegiate Inventors and Innovators Alliance (NCIIA) supports this transition by developing and funding experiential learning in STEM innovation and entrepreneurship, aiming to create viable and socially beneficial businesses (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Photoelectron Spectroscopy in Film Studies
UNx thin films are studied using reactive DC sputtering in a N2-containing atmosphere. Photoelectron spectroscopy reveals the electronic states and binding energies in these films, contributing to a deeper understanding of material properties (Black, Miserque, Gouder, Havela, Rebizant, & Wastin, 2001).
Wireless LAN and Communication Technologies
The development of a dual-band front-end for wireless LAN applications in the 2.4 Industrial Scientific and Medical band and 5.15-GHz UNII band demonstrates the relevance of Unii-3euz070lln in modern communication technologies. This innovation shows the integration of scientific research in practical, everyday technologies (Li, Quintal, & Kenneth, 2004).
Collaborative Environments in Environmental Modeling
The development of collaborative working environments, like the Unified Air Pollution Model (UNI-DEM), highlights the importance of cooperative efforts in large-scale scientific applications. Such frameworks facilitate remote development and data sharing among geographically dispersed scientists (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Educational and Training Aspects in Aerospace
The University Nanosat Program (UNP) underlines the interplay between education and practical application in aerospace research. This program fosters the development of student-built nanosatellites, emphasizing the synergy between academic learning and real-world application (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).
properties
CAS RN |
170861-77-5 |
|---|---|
Product Name |
Unii-3euz070lln |
Molecular Formula |
C34H58Br8N8 |
Molecular Weight |
1218.1 g/mol |
IUPAC Name |
7-[[4-(4,7,10,17-tetrazabicyclo[11.3.1]heptadeca-1(17),13,15-trien-7-ylmethyl)phenyl]methyl]-4,7,10,17-tetrazabicyclo[11.3.1]heptadeca-1(17),13,15-triene;octahydrobromide |
InChI |
InChI=1S/C34H50N8.8BrH/c1-3-31-11-15-35-19-23-41(24-20-36-16-12-32(4-1)39-31)27-29-7-9-30(10-8-29)28-42-25-21-37-17-13-33-5-2-6-34(40-33)14-18-38-22-26-42;;;;;;;;/h1-10,35-38H,11-28H2;8*1H |
InChI Key |
PTUYNGRETVWEER-UHFFFAOYSA-N |
SMILES |
C1CNCCN(CCNCCC2=CC=CC1=N2)CC3=CC=C(C=C3)CN4CCNCCC5=NC(=CC=C5)CCNCC4.Br.Br.Br.Br.Br.Br.Br.Br |
Canonical SMILES |
C1C[NH2+]CC[NH+](CC[NH2+]CCC2=CC=CC1=[NH+]2)CC3=CC=C(C=C3)C[NH+]4CC[NH2+]CCC5=[NH+]C(=CC=C5)CC[NH2+]CC4.[Br-].[Br-].[Br-].[Br-].[Br-].[Br-].[Br-].[Br-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AMD-3329 hydrobromide, AMD 3329 hydrobromide, AMD3329 hydrobromide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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